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Compound of Interest

Compound Name: trans-2-Undecenal-d5

Cat. No.: B12362647

Technical Guide: trans-2-Undecenal-d5

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide addresses the chemical properties of trans-2-Undecenal.
Despite extensive searches, no specific experimental data or detailed protocols for trans-2-
Undecenal-d5 were found. The information presented herein for the non-deuterated analogue
serves as a close proxy. Key differences for the deuterated compound would primarily be
observed in mass spectrometry data due to the increased molecular weight. The exact location
of the five deuterium atoms in "trans-2-Undecenal-d5" is not specified in available literature,
which would significantly impact its spectral and metabolic properties.

Core Chemical Properties

trans-2-Undecenal is an unsaturated aldehyde known for its characteristic aroma and is used in
the flavor and fragrance industry.[1][2] Its deuterated analogue, trans-2-Undecenal-d5, is a
valuable tool in metabolic studies, reaction mechanism elucidation, and as an internal standard
In mass spectrometry-based quantification. The incorporation of deuterium atoms provides a
distinct mass shift, allowing for its differentiation from the endogenous, non-deuterated
compound.

Quantitative Data Summary

The following table summarizes the known quantitative data for trans-2-Undecenal. These
values are expected to be very similar for trans-2-Undecenal-d5, with the exception of
Molecular Weight and properties derived from it.
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Property Value Source(s)
Molecular Formula C11H200 [3114]
Molecular Weight 168.28 g/mol [3]
CAS Number 53448-07-0
Appearance Colorless to pale yellow liquid
Boiling Point 115 °C at 10 mmHg
Density 0.849 g/mL at 25 °C
Refractive Index (n20/D) 1.457
Solubility Insoluble in wf'alter; Soluble in
ethanol and oils.
Vapor Pressure 0.0297 mmHg at 25 °C
Flash Point > 230 °F (> 110 °C)

Note on Deuterated Compound: The molecular weight of trans-2-Undecenal-d5 would be
approximately 173.31 g/mol , assuming the five deuterium atoms replace five protium atoms.

Experimental Protocols

While a specific synthesis protocol for trans-2-Undecenal-d5 was not found, a general
methodology for the deuteration of aldehydes can be proposed based on established chemical
reactions. One common approach involves the reduction of a corresponding ester with a
deuterated reducing agent.

Hypothetical Synthesis of trans-2-Undecenal-d5

This protocol is a generalized procedure and would require optimization for the specific
substrate.

Objective: To synthesize trans-2-Undecenal-d5 from a suitable starting material. A plausible
route is the deuteration of the aldehyde group and the a- and B-positions.
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Materials:

Ethyl (E)-undec-2-enoate

e Lithium aluminum deuteride (LiAIDa4)

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Pyridinium chlorochromate (PCC) or other mild oxidizing agent
¢ Anhydrous dichloromethane (DCM)

o Deuterated water (D20)

e Sodium sulfate (anhydrous)

« Silica gel for column chromatography

e Hexane and Ethyl Acetate (for chromatography)
Methodology:

» Reduction of the Ester:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, suspend lithium aluminum deuteride (LiAID4) in
anhydrous diethyl ether under a nitrogen atmosphere.

o Cool the suspension to 0 °C in an ice bath.

o Dissolve ethyl (E)-undec-2-enoate in anhydrous diethyl ether and add it dropwise to the
LiAID4 suspension via the dropping funnel.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 4-6 hours.

o Monitor the reaction by thin-layer chromatography (TLC).
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o Upon completion, cautiously quench the reaction by the slow, dropwise addition of D20 at
0 °C, followed by a 15% aqueous sodium hydroxide solution and then more D20.

o Filter the resulting aluminum salts and wash the solid with diethyl ether.

o Dry the combined organic phases over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield (E)-undec-2-en-1,1-d2-ol.

o Oxidation to the Aldehyde:

o In a separate flask, suspend pyridinium chlorochromate (PCC) in anhydrous
dichloromethane (DCM).

o Add the (E)-undec-2-en-1,1-d2-ol dissolved in DCM to the PCC suspension.
o Stir the mixture at room temperature for 2-3 hours.
o Monitor the reaction by TLC.

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

o Concentrate the filtrate under reduced pressure.
 Purification:

o Purify the crude product by flash column chromatography on silica gel using a
hexane/ethyl acetate gradient to obtain pure trans-2-Undecenal-1,1-d2.

Further deuteration at other positions would require different strategies, such as base-catalyzed
exchange for the a-protons.

Characterization Workflow

A typical workflow for the characterization of the synthesized trans-2-Undecenal-d5 would
involve the following steps:
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Caption: Workflow for Synthesis and Characterization.

Signaling Pathways and Logical Relationships

While trans-2-Undecenal itself is primarily known as a flavor and fragrance compound,
unsaturated aldehydes are a class of reactive molecules that can participate in various
biological pathways, often through Michael addition reactions with cellular nucleophiles. The
study of such interactions can be facilitated by the use of deuterated standards.
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Role in Drug Metabolism Studies

Deuterated compounds are instrumental in pharmacokinetic studies. The following diagram
illustrates the logical relationship in a typical drug metabolism study using a deuterated internal
standard.
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Caption: Use of a Deuterated Standard in Pharmacokinetics.
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In conclusion, while specific data for trans-2-Undecenal-d5 is not readily available, the
extensive information on its non-deuterated counterpart provides a strong foundation for its
potential properties and applications in research and development. The synthesis and
characterization of this deuterated standard would be a valuable endeavor for laboratories
engaged in metabolism and pharmacokinetic studies of unsaturated aldehydes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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